Cas no 94265-98-2 (1,6-Octadien-3-ol,3,7-dimethyl-, 3-propanoate, (3S)-)

• Product Name: 1,6-Octadien-3-ol,3,7-dimethyl-, 3-propanoate, (3S)-
• CAS No: 94265-98-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 818486
• PubChem ID: 1616358
• Update Time: 2025-04-19

1,6-Octadien-3-ol,3,7-dimethyl-, 3-propanoate, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadien-3-ol,3,7-dimethyl-, 3-propanoate, (3S)-
• (S)-1,5-dimethyl-1-vinylhex-4-enyl propionate
• [(3S)-3,7-dimethylocta-1,6-dien-3-yl] propanoate
• DTXSID501212990
• NS00093068
• EINECS 304-404-0
• 1,6-Octadien-3-ol, 3,7-dimethyl-, 3-propanoate, (3S)-
• 94265-98-2

• Inchi： 1S/C13H22O2/c1-6-12(14)15-13(5,7-2)10-8-9-11(3)4/h7,9H,2,6,8,10H2,1,3-5H3/t13-/m1/s1
• InChI Key： WAQIIHCCEMGYKP-CYBMUJFWSA-N
• SMILES： O(C(CC)=O)[C@@](C=C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 210.16198
• Monoisotopic Mass: 210.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.894
• Boiling Point: 247°Cat760mmHg
• Flash Point: 73.4°C
• Refractive Index: 1.453
• PSA: 26.30000
• LogP: 3.63070